Cas no 1465215-85-3 (1-(but-3-yn-1-yl)-3,3-dimethylpiperazine)

1-(But-3-yn-1-yl)-3,3-dimethylpiperazine is a specialized piperazine derivative featuring a terminal alkyne functional group, which enhances its utility in click chemistry applications. The 3,3-dimethyl substitution on the piperazine ring confers steric stability, while the but-3-yn-1-yl moiety provides a reactive handle for further modifications, such as Huisgen cycloadditions. This compound is particularly valuable in pharmaceutical and materials science research, where its structural rigidity and functional versatility enable precise molecular design. Its well-defined reactivity profile makes it a useful intermediate for synthesizing complex architectures, including drug candidates and advanced polymers. The compound's stability under standard conditions further ensures reliable performance in synthetic workflows.
1-(but-3-yn-1-yl)-3,3-dimethylpiperazine structure
1465215-85-3 structure
Product Name:1-(but-3-yn-1-yl)-3,3-dimethylpiperazine
CAS No:1465215-85-3
MF:C10H18N2
MW:166.263322353363
CID:6231682
PubChem ID:64952635
Update Time:2025-10-20

1-(but-3-yn-1-yl)-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine
    • CS-0245366
    • EN300-3039094
    • 1-but-3-ynyl-3,3-dimethylpiperazine
    • AKOS014282781
    • 1465215-85-3
    • Inchi: 1S/C10H18N2/c1-4-5-7-12-8-6-11-10(2,3)9-12/h1,11H,5-9H2,2-3H3
    • InChI Key: PXECSDGQOHJTKH-UHFFFAOYSA-N
    • SMILES: N1(CCC#C)CCNC(C)(C)C1

Computed Properties

  • Exact Mass: 166.146998583g/mol
  • Monoisotopic Mass: 166.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 15.3Ų

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Additional information on 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine

Comprehensive Overview of 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine (CAS No. 1465215-85-3)

1-(but-3-yn-1-yl)-3,3-dimethylpiperazine (CAS No. 1465215-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a but-3-yn-1-yl group and 3,3-dimethyl substitution on the piperazine ring imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity piperazine derivatives has surged, driven by their applications in the development of novel therapeutics. Researchers are particularly interested in 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine for its potential role in modulating biological pathways. Its alkyne functional group offers opportunities for click chemistry, a technique widely used in bioconjugation and drug delivery systems. This aligns with the growing trend of targeted drug design and precision medicine, which are hot topics in the pharmaceutical industry.

The synthesis of 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine involves multi-step organic reactions, often requiring stringent conditions to achieve optimal yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring compliance with industry standards. Its molecular stability and solubility profile are critical factors for researchers exploring its applications in formulation development.

From an industrial perspective, 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to minimize waste and reduce environmental impact. This compound��s potential as a building block for bioactive molecules makes it a subject of interest for patent filings and academic publications, further highlighting its commercial and scientific relevance.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of piperazine-based compounds is essential. The 3,3-dimethyl substitution in 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine influences its steric and electronic properties, which can be tailored for specific applications. This adaptability is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in pharmacological activity.

In summary, 1-(but-3-yn-1-yl)-3,3-dimethylpiperazine (CAS No. 1465215-85-3) represents a promising compound with broad implications for drug development and chemical synthesis. Its unique features align with current trends in bioconjugation, sustainable chemistry, and therapeutic innovation, making it a focal point for ongoing research and industrial applications.

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